2-(Tetrahydro-2H-pyran-3-yl)azetidine hydrochloride
Overview
Description
“2-(Tetrahydro-2H-pyran-3-yl)azetidine hydrochloride” is a chemical compound with the molecular formula C7H15NO . It is a solid in form and has a molecular weight of 129.20 . The SMILES string representation of this compound is NCCC1CCCOC1 .
Molecular Structure Analysis
The InChI representation of this compound is 1S/C7H15NO/c8-4-3-7-2-1-5-9-6-7/h7H,1-6,8H2 . This indicates that the compound contains a nitrogen atom (N), a carbon atom ©, and a hydrogen atom (H) arranged in a specific structure.Physical And Chemical Properties Analysis
The physical and chemical properties of “2-(Tetrahydro-2H-pyran-3-yl)azetidine hydrochloride” include a molecular weight of 129.20 . It is a solid in form . The compound does not have a flash point, indicating that it is not applicable .Scientific Research Applications
Organic Synthesis
Azetidines, including “2-(oxan-3-yl)azetidine hydrochloride”, are important four-membered heterocycles used in organic synthesis . The reactivity of azetidines is driven by a considerable ring strain, which translates into both facile handling and unique reactivity that can be triggered under appropriate reaction conditions .
Medicinal Chemistry
The unique four-membered ring scaffold of azetidines containing the embedded polar nitrogen-atom represents a privileged motif in medicinal chemistry and appears in bioactive molecules and natural products .
Drug Discovery
Azetidines have been used as motifs in drug discovery . For example, azetidine-containing natural products, such as azetidine-2-carboxylic acid, have resulted in an increased interest in this unique four-membered heterocycle .
Polymer Synthesis
Azetidines have been applied in polymer synthesis . The unique reactivity of azetidines can be leveraged to create novel polymer structures .
Chiral Templates
Azetidines have been used as chiral templates in the synthesis of other complex molecules . The four-membered ring structure of azetidines can impart chirality to other molecules during synthesis .
C(sp3)–H Functionalization
One of the recent advances in the chemistry of azetidines is the practical C(sp3)–H functionalization . This process involves the modification of a carbon-hydrogen bond in an organic compound, which is a key step in the synthesis of many pharmaceuticals and fine chemicals .
Safety and Hazards
Mechanism of Action
Biochemical Pathways
The biochemical pathways affected by 2-(oxan-3-yl)azetidine hydrochloride are currently unknown . Understanding these pathways and their downstream effects would provide valuable insights into the compound’s pharmacological activity.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2-(oxan-3-yl)azetidine hydrochloride . .
properties
IUPAC Name |
2-(oxan-3-yl)azetidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO.ClH/c1-2-7(6-10-5-1)8-3-4-9-8;/h7-9H,1-6H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JDKPZHJZZOSKDL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(COC1)C2CCN2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Tetrahydro-2H-pyran-3-yl)azetidine hydrochloride | |
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